
Application Notes and Protocols for Studying
Protein Oligomerization Using the EGS

Crosslinker

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Ethylene glycol bis(succinic acid)

CAS No.: 35415-14-6

Cat. No.: B3065272

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethylene glycol bis(succinimidyl succinate) (EGS) is a powerful biochemical tool for

investigating protein oligomerization. As a homobifunctional, amine-reactive crosslinker, EGS

covalently links proteins that are in close proximity, effectively "freezing" protein complexes for

subsequent analysis. Its membrane permeability allows for both in vitro and in situ studies,

providing valuable insights into the quaternary structure and interaction networks of proteins

within their native cellular environment.[1] A key feature of EGS is its cleavable spacer arm,

which can be broken by hydroxylamine, facilitating the identification of crosslinked proteins and

the analysis of complex protein assemblies.[1][2] These application notes provide a

comprehensive overview of the properties of EGS and detailed protocols for its use in studying

protein oligomerization.
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EGS contains two N-hydroxysuccinimide (NHS) esters at either end of a 16.1 Å spacer arm.[2]

These NHS esters react specifically with primary amines (e.g., the side chain of lysine residues

and the N-terminus of polypeptides) at a pH range of 7.0-9.0 to form stable amide bonds.[3][4]

Due to its water-insoluble nature, EGS must first be dissolved in an organic solvent such as

dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) before being added to an aqueous

reaction mixture.[1] The ethylene glycol portion of the spacer arm contains ester linkages that

can be cleaved with hydroxylamine at pH 8.5.[1]

Property Value Reference

Molecular Weight 456.36 g/mol [2]

Spacer Arm Length 16.1 Å [2]

Reactive Groups
N-hydroxysuccinimide (NHS)

esters
[1]

Reactive Toward Primary amines [1]

Membrane Permeable Yes [1]

Water Soluble No [1]

Cleavable Yes, with hydroxylamine [1][2]

Mechanism of EGS Crosslinking

The following diagram illustrates the two-step reaction of EGS with primary amines on two

protein subunits.
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Step 1: Reaction with First Primary Amine

Step 2: Reaction with Second Primary Amine

Protein A-NH₂ EGS
pH 7-9

Protein A-EGS Intermediate

NHS
releases

Protein A-EGS IntermediateProtein B-NH₂
pH 7-9

Protein A-EGS-Protein B

NHS
releases
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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